Cas no 1258649-86-3 (3-(quinolin-8-yloxy)propan-1-amine dihydrochloride)

• Product Name: 3-(quinolin-8-yloxy)propan-1-amine dihydrochloride
• CAS No: 1258649-86-3
• MF: C₁₂H₁₆Cl₂N₂O
• MW: 275.174241065979
• CID: 4582909
• Update Time: 2025-10-30

3-(quinolin-8-yloxy)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-(3-aminopropoxy)quinoline dihydrochloride
• 3-quinolin-8-yloxypropan-1-amine;dihydrochloride
• 3-(quinolin-8-yloxy)propan-1-amine dihydrochloride
• Z1222278668

• Inchi： 1S/C12H14N2O.2ClH/c13-7-3-9-15-11-6-1-4-10-5-2-8-14-12(10)11;;/h1-2,4-6,8H,3,7,9,13H2;2*1H
• InChI Key： VSRJOLFYZVBUNM-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1=CC=CC2=CC=CN=C12)CCCN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 187
• Topological Polar Surface Area: 48.1

Experimental Properties

• Melting Point: 249-251 °CEnamineEN300-69249

3-(quinolin-8-yloxy)propan-1-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(quinolin-8-yloxy)propan-1-amine dihydrochloride

3-(Quinolin-8-yloxy)Propan-1-Amine Dihydrochloride: A Comprehensive Overview

3-(Quinolin-8-yloxy)Propan-1-Amine Dihydrochloride is a compound with the CAS number 1258649-86-3, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, also referred to as quinoline derivative dihydrochloride, is characterized by its unique chemical structure, which includes a quinoline ring system and an amine functional group. The presence of the hydroxyl group at the 8-position of the quinoline ring and the amine group at the terminal position of the propane chain makes this compound highly versatile in its applications.

The synthesis of 3-(quinolin-8-yloxy)propan-1-amine dihydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and acid-base neutralization. The quinoline moiety is a key structural element, contributing to the compound's aromatic stability and potential for various chemical interactions. Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of antimicrobial agents and anticancer drugs. Its ability to inhibit specific enzymes and cellular pathways makes it a promising candidate for therapeutic applications.

One of the most notable advancements in the study of 3-(quinolin-8-yloxy)propan-1-amine dihydrochloride is its role in targeted drug delivery systems. Researchers have explored its potential as a carrier for delivering therapeutic agents to specific tissues or cells, enhancing efficacy while minimizing side effects. This has been supported by preclinical studies demonstrating its ability to cross biological membranes and deliver payloads effectively.

In addition to its pharmacological applications, 3-(quinolin-8-yloxy)propan-1-amine dihydrochloride has also been investigated for its antioxidant properties. Studies have shown that this compound can scavenge free radicals and protect cells from oxidative stress, making it a potential candidate for use in cosmetics and nutraceuticals. Its stability under various environmental conditions further enhances its suitability for these applications.

The structural versatility of 3-(quinolin-8-yloxy)propan-1-amine dihydrochloride has also led to its use in materials science. For instance, it has been employed as a precursor for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in electronics, energy storage, and catalysis.

Recent research has focused on optimizing the synthesis of 3-(quinolin-8-yloxy)propan-1-amine dihydrochloride to improve yield and reduce costs. Green chemistry approaches, including the use of microwave-assisted synthesis and catalytic systems, have been explored to enhance the sustainability of its production processes. These advancements not only make the compound more accessible but also align with global efforts toward environmentally friendly chemical manufacturing.

In conclusion, 3-(quinolin-8-yloxy)propan-1-amine dihydrochloride is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations. As research continues to uncover new insights into its properties and uses, this compound is poised to make substantial contributions to fields ranging from medicine to materials science.